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molecular formula C11H12F2N2O3 B8709447 N-(2,4-difluorophenyl)-N'-ethoxycarbonylmethylurea

N-(2,4-difluorophenyl)-N'-ethoxycarbonylmethylurea

Cat. No. B8709447
M. Wt: 258.22 g/mol
InChI Key: DJGPYRHWODDPSJ-UHFFFAOYSA-N
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Patent
US05792780

Procedure details

Phenyl 2,4-difluorophenylcarbamate (5.0 g) and 4.2 g of glycine ethyl ester hydrochloride were dissolved in 30 ml of pyridine and the solution was heated at 80° C. for 14 hours. The reaction solution was concentrated under reduced pressure and to the residue were added 80 ml of ethyl acetate and 20 ml of water. The ethyl acetate layer was washed with 10 ml of an aqueous solution of sodium chloride, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. Hexane (50 ml) was added to the residue and the solid separated out was collected by filtration to give 4.58 g of N-(2,4-difluorophenyl)-N'-ethoxycarbonylmethylurea as a colorless powder.
Name
Phenyl 2,4-difluorophenylcarbamate
Quantity
5 g
Type
reactant
Reaction Step One
Name
glycine ethyl ester hydrochloride
Quantity
4.2 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
30 mL
Type
solvent
Reaction Step One
Name
N-(2,4-difluorophenyl)-N'-ethoxycarbonylmethylurea

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[NH:9][C:10](=[O:18])OC1C=CC=CC=1.Cl.[CH2:20]([O:22][C:23](=[O:26])[CH2:24][NH2:25])[CH3:21]>N1C=CC=CC=1>[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[NH:9][C:10]([NH:25][CH2:24][C:23]([O:22][CH2:20][CH3:21])=[O:26])=[O:18] |f:1.2|

Inputs

Step One
Name
Phenyl 2,4-difluorophenylcarbamate
Quantity
5 g
Type
reactant
Smiles
FC1=C(C=CC(=C1)F)NC(OC1=CC=CC=C1)=O
Name
glycine ethyl ester hydrochloride
Quantity
4.2 g
Type
reactant
Smiles
Cl.C(C)OC(CN)=O
Name
pyridine
Quantity
30 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated under reduced pressure and to the residue
ADDITION
Type
ADDITION
Details
were added 80 ml of ethyl acetate and 20 ml of water
WASH
Type
WASH
Details
The ethyl acetate layer was washed with 10 ml of an aqueous solution of sodium chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
Hexane (50 ml) was added to the residue
CUSTOM
Type
CUSTOM
Details
the solid separated out
FILTRATION
Type
FILTRATION
Details
was collected by filtration

Outcomes

Product
Name
N-(2,4-difluorophenyl)-N'-ethoxycarbonylmethylurea
Type
product
Smiles
FC1=C(C=CC(=C1)F)NC(=O)NCC(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 4.58 g
YIELD: CALCULATEDPERCENTYIELD 88.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.